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Compound of Interest

Compound Name: Butylcyclopropane

Cat. No.: B14743355 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Butylcyclopropane is not readily available

in public databases. The following guidance is based on the known chemical and physical

properties of Butylcyclopropane and general safety protocols for handling flammable liquid

hydrocarbons. Researchers, scientists, and drug development professionals should always

conduct a thorough risk assessment before handling any chemical and consult with their

institution's Environmental Health and Safety (EHS) department.

Butylcyclopropane is a flammable liquid hydrocarbon. While specific toxicity data is limited, it

is prudent to handle it with care to minimize exposure and prevent ignition. The following

information provides essential safety and logistical procedures for handling

Butylcyclopropane in a laboratory setting.

Chemical and Physical Properties of Butylcyclopropane
A summary of the known quantitative data for Butylcyclopropane is presented below. These

properties are crucial for understanding its behavior and potential hazards.
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Property Value

Molecular Formula C₇H₁₄

Molecular Weight 98.19 g/mol

Boiling Point 99.1 °C at 760 mmHg

Melting Point -124.7 °C

Density 0.792 g/cm³

Vapor Pressure 44.7 mmHg at 25°C

Source: LookChem, PubChem

Personal Protective Equipment (PPE)
When handling Butylcyclopropane, appropriate personal protective equipment is mandatory

to prevent skin and eye contact, and inhalation of vapors.

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes.[1][2]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential to

prevent skin contact.[1]

Body Protection: A flame-resistant lab coat is required.[3][4] For larger quantities or in

situations with a higher risk of splashing, chemical-resistant aprons or coveralls should be

considered.

Respiratory Protection: Work with Butylcyclopropane should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize the inhalation

of vapors.[3][5][6] If a fume hood is not available or if there is a potential for high vapor

concentrations, a respirator with an appropriate organic vapor cartridge may be necessary.

Operational Plan: From Receipt to Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b14743355?utm_src=pdf-body
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://int-enviroguard.com/blog/flammable-and-combustible-liquids-safety-measures-and-ppe/
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.oshatrainingschool.com/blog/safe-handling-of-flammable-liquids
https://www.benchchem.com/product/b14743355?utm_src=pdf-body
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://cce.caltech.edu/documents/3798/SOP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14743355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A systematic approach to handling Butylcyclopropane is critical to ensure safety and minimize

risks.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leaks.

Storage Location: Store Butylcyclopropane in a cool, dry, and well-ventilated area away

from heat, sparks, and open flames.[7] It should be stored in a designated flammable liquids

storage cabinet.[3][6]

Incompatible Materials: Keep Butylcyclopropane segregated from oxidizing agents and

other incompatible materials.

Container Integrity: Ensure containers are tightly sealed when not in use to prevent the

escape of vapors.[3]

Handling and Use
Work Area: All handling of Butylcyclopropane should be performed inside a certified

chemical fume hood to control vapor accumulation.[5][6]

Ignition Sources: Eliminate all potential ignition sources from the work area, including open

flames, hot plates, and spark-producing equipment.[3]

Transferring Liquids: When transferring Butylcyclopropane, especially in larger quantities,

use bonding and grounding to prevent the buildup of static electricity.[5] Use a funnel to

minimize splashing.

Heating: Do not heat Butylcyclopropane with an open flame. Use intrinsically safe heating

sources such as heating mantles, water baths, or oil baths.[5][7]

Disposal Plan
Proper disposal of Butylcyclopropane and contaminated materials is crucial to protect the

environment and comply with regulations.
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Waste Collection: Collect waste Butylcyclopropane in a clearly labeled, sealed, and

appropriate container. The container should be designated for flammable hydrocarbon

waste.[3][8]

Segregation: Do not mix Butylcyclopropane waste with other waste streams, particularly

oxidizing agents.

Disposal Route: Dispose of waste Butylcyclopropane through your institution's hazardous

waste management program.[9] Options for solvent disposal include recycling, incineration,

or placement in a designated hazardous waste landfill.[9][10]

Contaminated Materials: Any materials, such as gloves, absorbent pads, or paper towels,

that come into contact with Butylcyclopropane should be considered hazardous waste and

disposed of accordingly.

Emergency Procedures: Spill Response Workflow
In the event of a Butylcyclopropane spill, a swift and organized response is necessary to

mitigate the hazards. The following diagram outlines the logical workflow for handling a spill.

Immediate Response Spill Assessment

Cleanup Procedure Finalization

Alert others in the area Evacuate the immediate area
if the spill is large Eliminate all ignition sources Ensure adequate ventilation

(fume hood sash down) Assess the size and risk of the spill

Small Spill:
Contain with absorbent padsMinor & Controllable

Large Spill:
Contact EHS immediately

Major or Uncontrolled

Absorb remaining liquid Collect contaminated materials
in a sealed waste bag Decontaminate the area Dispose of waste as

hazardous material Report the incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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